![molecular formula C20H17N3O2 B1207450 N-[1-[(4-methylphenyl)methyl]-2-benzimidazolyl]-2-furancarboxamide](/img/structure/B1207450.png)
N-[1-[(4-methylphenyl)methyl]-2-benzimidazolyl]-2-furancarboxamide
Overview
Description
N-[1-[(4-methylphenyl)methyl]-2-benzimidazolyl]-2-furancarboxamide is a member of benzimidazoles.
Scientific Research Applications
Antiviral Properties
N-[1-[(4-Methylphenyl)methyl]-2-benzimidazolyl]-2-furancarboxamide and its derivatives have been explored for their antiviral properties. A study by Givens et al. (2004) demonstrated the compound's ability to prevent or treat Bovine Viral Diarrhea Virus (BVDV) infections in fetal fibroblast cell lines. This research is significant for its potential in controlling BVDV in cultured cells, important in somatic cell nuclear transfer processes (Givens et al., 2004).
Chemical Synthesis and Reactivity
The compound has been used in the synthesis of various heterocyclic compounds. For instance, Sergievskii et al. (2001) reported its use in reactions with aromatic amines and hydrazines to create amidines and amidrazones. These reactions are fundamental in developing new chemical entities with potential applications in various fields (Sergievskii et al., 2001).
Applications in Histone Deacetylase Inhibition
Zhou et al. (2008) described the synthesis and biological evaluation of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, a derivative of the compound, as a histone deacetylase (HDAC) inhibitor. This has implications in cancer therapy, as HDAC inhibitors can block cancer cell proliferation and induce apoptosis (Zhou et al., 2008).
Antimicrobial Properties
A study by Sethi et al. (2016) evaluated N-benzimidazol-1-yl-methyl-benzamide derivatives for their antimicrobial activity against various bacterial and fungal strains. These derivatives, stemming from the original compound, showed significant effectiveness, suggesting potential applications in treating microbial infections (Sethi et al., 2016).
properties
Product Name |
N-[1-[(4-methylphenyl)methyl]-2-benzimidazolyl]-2-furancarboxamide |
|---|---|
Molecular Formula |
C20H17N3O2 |
Molecular Weight |
331.4 g/mol |
IUPAC Name |
N-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]furan-2-carboxamide |
InChI |
InChI=1S/C20H17N3O2/c1-14-8-10-15(11-9-14)13-23-17-6-3-2-5-16(17)21-20(23)22-19(24)18-7-4-12-25-18/h2-12H,13H2,1H3,(H,21,22,24) |
InChI Key |
LHERJLPNWIFDNT-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2NC(=O)C4=CC=CO4 |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2NC(=O)C4=CC=CO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-phenyl-2-furancarboxamide](/img/structure/B1207384.png)
![1-[4-Cyano-2-(2-furanyl)-5-oxazolyl]-4-piperidinecarboxamide](/img/structure/B1207385.png)
![(2R,4R,5R,6R,8R,11R,12S,19R,20R)-5-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-11-ethyl-4-methoxy-2,4,6,8,12,19-hexamethyl-10,13-dioxa-15,18-diazatricyclo[10.6.2.015,20]icos-1(18)-ene-7,9,14-trione](/img/structure/B1207390.png)
